Cas no 735275-47-5 (cis-4-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-4-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-47-5
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 4716527
• Update Time: 2025-10-25

cis-4-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-[2-(2-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• trans-4-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-4-[2-(2-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-4-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-4-(2-Oxo-2-(o-tolyl)ethyl)cyclohexanecarboxylic acid
• trans-4-(2-Oxo-2-(o-tolyl)ethyl)cyclohexanecarboxylic acid
• cis-4-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• Inchi： 1S/C16H20O3/c1-11-4-2-3-5-14(11)15(17)10-12-6-8-13(9-7-12)16(18)19/h2-5,12-13H,6-10H2,1H3,(H,18,19)
• InChI Key： MYZMHUJRWLKOFK-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC(C2C=CC=CC=2C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Topological Polar Surface Area: 54.4

Additional information on cis-4-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Comprehensive Overview of cis-4-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 735275-47-5)

cis-4-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 735275-47-5) is a specialized organic compound with a unique structural framework, combining a cyclohexane carboxylic acid backbone with a 2-methylphenyl ketone moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its cis-configuration and carboxylic acid functionality make it particularly valuable for synthesizing chiral molecules, a critical focus in modern drug discovery.

The compound’s molecular structure features a cyclohexane ring substituted at the 1-position with a carboxylic acid group and at the 4-position with a 2-(2-methylphenyl)-2-oxoethyl side chain. This arrangement offers distinct steric and electronic properties, enabling selective reactivity in synthetic applications. Researchers have explored its utility in asymmetric catalysis and bioconjugation, aligning with trends in sustainable chemistry and green synthesis—a hot topic in 2024 as industries seek eco-friendly alternatives.

In the context of drug development, 735275-47-5 serves as a precursor for bioactive molecules targeting inflammation and metabolic disorders. Its ketone group allows for further derivatization via reductive amination or Grignard reactions, addressing the growing demand for small-molecule therapeutics. Recent publications highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties, a key concern for pharmaceutical companies striving to reduce attrition rates in clinical trials.

From an industrial perspective, scalability and cost-effective synthesis of cis-4-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid are under investigation. Innovations in flow chemistry and enzymatic catalysis have been proposed to enhance yield and purity, reflecting the broader shift toward process intensification. These advancements resonate with the circular economy movement, where minimizing waste and energy consumption is paramount.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its stereochemical purity. Such rigorous quality control is essential given its applications in high-value fine chemicals. Additionally, computational studies using density functional theory (DFT) have shed light on its conformational stability, aiding in the design of analogs with improved properties.

Beyond pharmaceuticals, 735275-47-5 has potential in material science, particularly in designing liquid crystals or polymeric additives. Its rigid cyclohexane core and polar functional groups contribute to tunable thermal and mechanical behaviors, relevant for next-generation smart materials. This interdisciplinary appeal underscores its relevance in both academic and industrial R&D.

As regulatory frameworks evolve, compliance with REACH and other chemical safety standards remains crucial for commercializing derivatives of this compound. Transparent documentation of its toxicological profile and environmental impact will be vital to meet stakeholder expectations, especially amid rising consumer awareness of sustainable sourcing.

In summary, cis-4-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from precision medicine to advanced materials—position it as a compound of enduring significance, poised to address contemporary challenges in science and technology.